Cas no 2093153-97-8 (N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester))

• Product Name: N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester)
• CAS No: 2093153-97-8
• MF: C₄₀H₈₀N₂O₁₆
• MW: 845.067014694214
• CID: 3045154
• PubChem ID: 126480449
• Update Time: 2025-10-29

N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) Chemical and Physical Properties

Names and Identifiers

• N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester)
• N-(Amino-PEG4)-N-bis(PEG4-Boc)
• AKOS040742192
• N-(AMINO-PEG4)-N-BIS(PEG4-T-BUTYLESTER)
• C70619
• HY-140255
• DTXSID901100884
• 2093153-97-8
• CS-0115577
• DA-65788
• 4,7,10,13,19,22,25,28-Octaoxa-16-azahentriacontanedioic acid, 16-(14-amino-3,6,9,12-tetraoxatetradec-1-yl)-, 1,31-bis(1,1-dimethylethyl) ester
• di-tert-butyl 16-(14-amino-3,6,9,12-tetraoxatetradecyl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• 1,31-di-tert-butyl 16-(14-amino-3,6,9,12-tetraoxatetradecan-1-yl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioate
• BP-23525
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethyl-[2-[2-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• Inchi： 1S/C40H80N2O16/c1-39(2,3)57-37(43)7-13-45-19-25-51-31-34-54-28-22-48-16-10-42(12-18-50-24-30-56-36-33-53-27-21-47-15-9-41)11-17-49-23-29-55-35-32-52-26-20-46-14-8-38(44)58-40(4,5)6/h7-36,41H2,1-6H3
• InChI Key： HDYQXCFGWDQGRX-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)OC(C)(C)C)CCN(CCOCCOCCOCCOCCN)CCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 844.55078447 g/mol
• Monoisotopic Mass: 844.55078447 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 58
• Rotatable Bond Count: 48
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 845.1
• XLogP3: -0.8
• Topological Polar Surface Area: 193

Additional information on N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester)

N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester): A Versatile Compound in Biomedical Applications

N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester), with the CAS number 2093153-97-8, is a highly versatile compound that has gained significant attention in the field of biomedical research and drug development. This compound is characterized by its unique structure, which combines polyethylene glycol (PEG) moieties with amino and tert-butyl ester functionalities. The combination of these functional groups endows the molecule with a range of desirable properties, including solubility, biocompatibility, and the ability to form stable conjugates with various biomolecules.

The structure of N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) is particularly noteworthy. The central amino group allows for facile conjugation with a variety of functional groups, making it an excellent linker for creating bioconjugates. The PEG chains provide hydrophilicity and steric hindrance, which can enhance the solubility and stability of the resulting conjugates. Additionally, the tert-butyl ester groups can be selectively cleaved under specific conditions, such as acidic environments or in the presence of certain enzymes, providing a controlled release mechanism for therapeutic agents.

In recent years, N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) has been extensively studied for its applications in drug delivery systems. One of the key areas of research has been its use in targeted drug delivery. By conjugating this compound to targeting ligands or antibodies, researchers have been able to achieve selective delivery of drugs to specific cells or tissues. This approach has shown promise in treating various diseases, including cancer and inflammatory disorders.

For instance, a study published in the Journal of Controlled Release demonstrated that N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester)-based nanoparticles could effectively deliver anticancer drugs to tumor sites while minimizing systemic toxicity. The PEG chains on the surface of the nanoparticles provided stealth properties, allowing them to evade immune recognition and prolong circulation time in the bloodstream. The tert-butyl ester groups ensured that the drug was released only in the acidic environment of tumor cells, enhancing therapeutic efficacy.

Beyond drug delivery, N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) has also found applications in imaging and diagnostics. Its ability to form stable conjugates with imaging agents such as fluorescent dyes or radionuclides makes it a valuable tool for non-invasive monitoring of disease progression and treatment response. A recent study in Molecular Pharmaceutics reported that N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester)-conjugated imaging probes exhibited high sensitivity and specificity in detecting early-stage tumors.

The biocompatibility and low toxicity of N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) are additional advantages that contribute to its widespread use in biomedical applications. In vitro and in vivo studies have consistently shown that this compound does not elicit significant cytotoxicity or immunogenicity, making it safe for use in both preclinical and clinical settings.

Furthermore, the synthetic versatility of N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) allows for easy modification and optimization for specific applications. Researchers can tailor the length and functionality of the PEG chains, as well as the nature of the conjugated molecules, to achieve desired properties such as enhanced stability, improved pharmacokinetics, or specific targeting capabilities.

In conclusion, N-(Amino-PEG4)-N-bis(PEG4-t-butyl ester) (CAS No. 2093153-97-8) is a highly promising compound with a wide range of applications in biomedical research and drug development. Its unique structural features and versatile properties make it an invaluable tool for creating advanced drug delivery systems, imaging agents, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its potential impact on human health.